4-aminotetrahydro-2H-thiopyran-4-carboxylic acid 1,1-dioxide

• IUPAC Name: 4-amino-1,1-dioxothiane-4-carboxylic acid
• InChI: InChI=1S/C6H11NO4S/c7-6(5(8)9)1-3-12(10,11)4-2-6/h1-4,7H2,(H,8,9)
• InChI Key: FANFYQGRZWKLBT-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)CCC1(C(=O)O)N
• Molecular Formula: C6H11NO4S
• DSSTOX Substance ID: DTXSID00595966
• Molecular Weight: 193.22 g/mol
• CAS RN: 39124-27-1

Description

4-aminotetrahydro-2H-thiopyran-4-carboxylic acid 1,1-dioxide (4-ATP) is an organic compound with a wide range of applications in the fields of chemistry, biochemistry, and pharmacology. 4-ATP is a sulfur-containing cyclic compound that was first synthesized in the early 1970s. It is a white, crystalline solid that is soluble in water and other polar solvents. 4-ATP has a wide range of biological activities and is used in several laboratory experiments, such as for the synthesis of other compounds, as an analytical reagent, and as a model compound for studying the mechanism of action of enzymes.

Scientific Research Applications

1. Synthesis and Characterization

• Efficient Syntheses : Mizojiri et al. (2017) describe efficient and stereoselective syntheses of 4-aminotetrahydro-2H-thiopyran 1-oxide derivatives, demonstrating high efficiency and selectivity in producing trans sulfoxide derivatives, a key step in creating isomerically pure compounds for research applications (Mizojiri et al., 2017).

• Scalable Preparation : Hugelshofer et al. (2021) detail a scalable protocol for preparing 4-amino-4-methyltetrahydro-2H-thiopyran 1,1-dioxide, an important cyclic sulfone building block in medicinal chemistry. This method uses commercially available materials, highlighting its practicality for large-scale synthesis (Hugelshofer et al., 2021).

2. Application in Peptide Synthesis

• Oligopeptide Conformation Studies : Stoykova et al. (2013) investigated the use of 4-aminotetrahydro-2H-thiopyran-4-yl derivatives in the synthesis of highly constrained linear oligopeptides. These peptides exhibited rigid helical conformations, which are significant for understanding peptide structure and function (Stoykova, Linden, & Heimgartner, 2013).

• Dipeptide Segment Synthesis : In a similar context, Stoykova et al. (2014) demonstrated the synthesis of a sulfur-containing dipeptide segment using 4-aminotetrahydro-2H-thiopyran-4-carboxylic acid. This synthesis is crucial for developing peptides with specific properties (Stoykova, Linden, & Heimgartner, 2014).

3. Conformational Analysis

• Conformational Studies : Paradisi et al. (1995) explored the conformation of 4-aminotetrahydrothiopyran-4-carboxylic acid derivatives, finding that these compounds adopt γ-turn structures. This is important for understanding the molecular dynamics and potential applications in drug design (Paradisi et al., 1995).

4. Heterocyclic Chemistry

• Heterocyclization Studies : Gladkov et al. (2013) studied the three-component heterocyclization involving 4-aminotetrahydro-2H-thiopyran-4-carboxylic acid 1,1-dioxide. Understanding these reactions is essential for developing new heterocyclic compounds with potential pharmaceutical applications (Gladkov et al., 2013).

5. Conformational Energy Studies

• Molecular Orbital Theory : Freeman et al. (2002) conducted an Ab Initio molecular orbital theory and density functional theory study on conformers and rotamers of 4-substituted tetrahydro-2H-thiopyran-1,1-dioxides. This research provides insights into the structural and energetic properties of these compounds, relevant for computational chemistry and molecular modeling (Freeman, Gomarooni, & Hehre, 2002).

Mechanism of Action

Target of Action

It has been suggested that the compound may interact with enzymes such as glutamate racemase , which plays a crucial role in bacterial cell wall synthesis.

Mode of Action

It is known that the compound can potentially inhibit the activity of enzymes like glutamate racemase , thereby affecting the synthesis of bacterial cell walls.

Biochemical Pathways

Given its potential interaction with glutamate racemase , it may impact the metabolic pathways related to the synthesis of bacterial cell walls.

Result of Action

Its potential inhibitory effect on glutamate racemase could lead to the disruption of bacterial cell wall synthesis, thereby affecting the growth and survival of bacteria.